Cas no 1785427-17-9 (Pyrimidine, 2-bromo-5-(difluoromethyl)-)

• Product Name: Pyrimidine, 2-bromo-5-(difluoromethyl)-
• CAS No: 1785427-17-9
• MF: C₅H₃BrF₂N₂
• MW: 208.991526842117
• CID: 5824288
• PubChem ID: 84676528
• Update Time: 2024-01-11

Pyrimidine, 2-bromo-5-(difluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-bromo-5-(difluoromethyl)-
• 1785427-17-9
• 2-bromo-5-(difluoromethyl)pyrimidine
• AKOS024081009
• EN300-6511027

• Inchi： 1S/C5H3BrF2N2/c6-5-9-1-3(2-10-5)4(7)8/h1-2,4H
• InChI Key： OBLCGHSKLOOTON-UHFFFAOYSA-N
• SMILES： C1(Br)=NC=C(C(F)F)C=N1

Computed Properties

• Exact Mass: 207.94477g/mol
• Monoisotopic Mass: 207.94477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.741±0.06 g/cm3(Predicted)
• Boiling Point: 277.3±48.0 °C(Predicted)
• pka: -2.95±0.22(Predicted)